Cas no 62796-10-5 (1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-2,2-dimethyl-)

• Product Name: 1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-2,2-dimethyl-
• CAS No: 62796-10-5
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1640124
• Update Time: 2024-09-11

1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 1,2,3,4-tetrahydro-2,2-dimethyl-

• Inchi： 1S/C13H15N/c1-13(2)8-7-10-5-3-4-6-11(10)12(13)9-14/h3-6,12H,7-8H2,1-2H3
• InChI Key： LMJRVPQWLITTAI-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C=CC=C2)CCC1(C)C

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 312.7±21.0 °C(Predicted)
• PSA: 23.79